Cas no 1978-66-1 (Butanamide, N-[2-(trifluoromethyl)phenyl]-)

Butanamide, N-[2-(trifluoromethyl)phenyl]- structure
1978-66-1 structure
Product Name:Butanamide, N-[2-(trifluoromethyl)phenyl]-
CAS No:1978-66-1
MF:C11H12F3NO
MW:231.214293479919
CID:1389865
PubChem ID:3557464
Update Time:2025-04-20

Butanamide, N-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, N-[2-(trifluoromethyl)phenyl]-
    • AKOS002944244
    • N-[2-(trifluoromethyl)phenyl]butanamide
    • N-(2-trifluoromethylphenyl)-butanamide
    • SCHEMBL7505420
    • 1978-66-1
    • DTXSID001278399
    • Inchi: 1S/C11H12F3NO/c1-2-5-10(16)15-9-7-4-3-6-8(9)11(12,13)14/h3-4,6-7H,2,5H2,1H3,(H,15,16)
    • InChI Key: VEYDOHILWNMSCP-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1NC(CCC)=O)(F)F

Computed Properties

  • Exact Mass: 231.08716
  • Monoisotopic Mass: 231.08709849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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